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Compound of Interest

Compound Name: Elastase-IN-3

Cat. No.: B082112

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elastase is a serine protease that degrades elastin, a key protein of the extracellular matrix
responsible for the elasticity of tissues.[1][2][3] Unregulated elastase activity is implicated in a
variety of pathological conditions, including chronic obstructive pulmonary disease (COPD),
cystic fibrosis, and other inflammatory diseases where tissue damage is a hallmark.[4][5]
Consequently, the identification and characterization of elastase inhibitors are of significant
therapeutic interest. This document provides detailed application notes and protocols for the
use of Elastase-IN-3 in high-throughput screening (HTS) assays to identify and characterize
inhibitors of elastase, with a particular focus on elastase from Pseudomonas aeruginosa, a key
virulence factor in opportunistic infections.

Elastase-IN-3 (also known as Compound 2i) has been identified as an inhibitor of
Pseudomonas aeruginosa elastase. It also exhibits inhibitory activity against the quorum-
sensing system of this bacterium by targeting the LasR protein. These dual mechanisms make
Elastase-IN-3 an interesting candidate for further investigation in anti-infective and anti-
inflammatory drug discovery programs.

Product Information: Elastase-IN-3
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Property

Value Reference

Chemical Name

4,4'-disulfanediyldiphenol

CAS Number 15015-57-3

Molecular Formula C12H1002S2

Molecular Weight 250.34 g/mol

Target(s) Pseudomonas aeruginosa

elastase, LasR protein

Reported K D value

7.04 pM (for LasR protein)

Solubility Soluble in DMSO
Store at -20°C forup to 1
Storage month or at -80°C for up to 6

months (under nitrogen)

Signaling Pathway of Pseudomonas aeruginosa
Quorum Sensing and Elastase Production

The following diagram illustrates the simplified quorum sensing pathway in Pseudomonas

aeruginosa and the points of inhibition by Elastase-IN-3.
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Caption: Quorum sensing pathway and elastase production in P. aeruginosa with inhibition by
Elastase-IN-3.

High-Throughput Screening (HTS) Assay Protocol

This protocol describes a fluorometric HTS assay for identifying inhibitors of Pseudomonas
aeruginosa elastase. The assay is based on the cleavage of a fluorogenic substrate, resulting
in an increase in fluorescence intensity.

Materials and Reagents

o Pseudomonas aeruginosa elastase (Sigma-Aldrich, or other commercial source)

e Fluorogenic elastase substrate (e.g., MeO-Suc-Ala-Ala-Pro-Val-AMC)
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e Assay Buffer: 50 mM Tris-HCI, pH 7.5

o Elastase-IN-3 (or other test compounds)
o Positive Control Inhibitor (e.g., Sivelestat)
e DMSO (for compound dilution)

o 384-well black, flat-bottom plates

o Fluorometric microplate reader (Excitation/Emission wavelengths dependent on substrate)

Experimental Protocol

e Compound Plating:
o Prepare a stock solution of Elastase-IN-3 and other test compounds in 100% DMSO.

o Using an acoustic liquid handler or a pintool, transfer a small volume (e.g., 50 nL) of the
compound solutions into the wells of a 384-well assay plate.

o For control wells, transfer 50 nL of DMSO (negative control) or a known elastase inhibitor
(positive control).

e Enzyme Preparation and Dispensing:

o Prepare a working solution of Pseudomonas aeruginosa elastase in assay buffer. The final
concentration should be determined empirically to yield a robust signal-to-background
ratio.

o Dispense 10 uL of the elastase solution into each well of the assay plate containing the
compounds.

o Incubate the plate at room temperature for 15 minutes to allow for compound-enzyme
interaction.

o Substrate Addition and Signal Detection:

o Prepare a working solution of the fluorogenic elastase substrate in assay buffer.
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o Dispense 10 pL of the substrate solution into each well to initiate the enzymatic reaction.
o Immediately transfer the plate to a fluorometric microplate reader.

o Measure the fluorescence intensity kinetically over a period of 15-30 minutes at room
temperature.

Data Analysis

o Calculate the rate of reaction (slope of the kinetic read).
o Normalize the data to the controls:

o % Inhibition = 100 * (1 - (Ratetest compound - Ratenegative control) / (Ratepositive control
- Ratenegative control))

o For dose-response experiments, plot the % inhibition against the logarithm of the compound
concentration and fit the data to a four-parameter logistic equation to determine the IC50

value.

HTS Assay Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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screening-assays|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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